4-Hydroxybenzoic acid
4-Hydroxybenzoic acid
4-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid carrying a hydroxy substituent at C-4 of the benzene ring. It has a role as a plant metabolite and an algal metabolite. It is a conjugate acid of a 4-hydroxybenzoate.
4-Hydroxybenzoic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
4-Oxoniobenzoate is a natural product found in Camellia sinensis, Paeonia emodi, and other organisms with data available.
See also: Menyanthes trifoliata leaf (part of); Galium aparine whole (part of); Vaccinium myrtillus Leaf (part of) ... View More ...
4-Hydroxybenzoic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
4-Oxoniobenzoate is a natural product found in Camellia sinensis, Paeonia emodi, and other organisms with data available.
See also: Menyanthes trifoliata leaf (part of); Galium aparine whole (part of); Vaccinium myrtillus Leaf (part of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
99-96-7
VCID:
VC20804037
InChI:
InChI=1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)
SMILES:
C1=CC(=CC=C1C(=O)O)O
Molecular Formula:
C7H6O3
Molecular Weight:
138.12 g/mol
4-Hydroxybenzoic acid
CAS No.: 99-96-7
Cat. No.: VC20804037
Molecular Formula: C7H6O3
Molecular Weight: 138.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid carrying a hydroxy substituent at C-4 of the benzene ring. It has a role as a plant metabolite and an algal metabolite. It is a conjugate acid of a 4-hydroxybenzoate. 4-Hydroxybenzoic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 4-Oxoniobenzoate is a natural product found in Camellia sinensis, Paeonia emodi, and other organisms with data available. See also: Menyanthes trifoliata leaf (part of); Galium aparine whole (part of); Vaccinium myrtillus Leaf (part of) ... View More ... |
|---|---|
| CAS No. | 99-96-7 |
| Molecular Formula | C7H6O3 |
| Molecular Weight | 138.12 g/mol |
| IUPAC Name | 4-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10) |
| Standard InChI Key | FJKROLUGYXJWQN-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)O)O |
| Appearance | Powder |
| Boiling Point | 334.00 to 335.00 °C. @ 760.00 mm Hg |
| Colorform | White granular crystalline powder consisting of monoclinic prisms |
| Melting Point | 214.5 °C 213.00 to 215.00 °C. @ 760.00 mm Hg |
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